N-(4-chlorophenyl)-1-methyl-6-oxo-2-(pyridin-2-ylmethylsulfanyl)pyrimidine-5-carboxamide

• IUPAC Name: N-(4-chlorophenyl)-1-methyl-6-oxo-2-(pyridin-2-ylmethylsulfanyl)pyrimidine-5-carboxamide
• InChI: InChI=1S/C18H15ClN4O2S/c1-23-17(25)15(16(24)22-13-7-5-12(19)6-8-13)10-21-18(23)26-11-14-4-2-3-9-20-14/h2-10H,11H2,1H3,(H,22,24)
• InChI Key: WVZVUCHSZWVJRJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=CN=C1SCC2=CC=CC=N2)C(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C18H15ClN4O2S
• Molecular Weight: 386.9 g/mol
• CAS No.: 891103-79-0

Description

N-(4-chlorophenyl)-1-methyl-6-oxo-2-(pyridin-2-ylmethylsulfanyl)pyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C18H15ClN4O2S and its molecular weight is 386.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Antimicrobial Activities : A study described the synthesis of new tetrahydropyrimidine and thiazolopyrimidine derivatives, showing significant inhibition against bacterial and fungal growth, suggesting their potential as antimicrobial agents (Akbari et al., 2008).

• Antitumor and Antibacterial Agents : Novel 2-amino-4-oxo-5-[(substituted phenyl)sulfanyl]pyrrolo[2,3-d]pyrimidines were synthesized for their potential as inhibitors of thymidylate synthase (TS), showing promise as antitumor and/or antibacterial agents, highlighting the importance of the sulfur substituent in enhancing biological activity (Gangjee et al., 1996).

• Antidepressant and Nootropic Agents : Schiff’s bases and 2-azetidinones of isonocotinyl hydrazone exhibited antidepressant and nootropic activities, indicating the CNS-active potential of the pyrimidine skeleton for developing therapeutic agents (Thomas et al., 2016).

Material Science and Polymer Chemistry

• Aromatic Polyamides and Polyimides : The study on new aromatic polyamides containing n-alkylphenylimide units fused to the main chain demonstrated enhanced thermal stability and excellent solubility, indicating their utility in advanced material applications (Choi & Jung, 2004).

• Polyamides Derived from Pyrimidine Compounds : Polyamides and poly(amide-imide)s were prepared from 2,2-bis(4-aminophenoxy) benzonitrile with aromatic dicarboxylic acids and bis(carboxyphthalimide)s, showing high inherent viscosities and glass transition temperatures. These polymers are amorphous and demonstrate good solubility in polar solvents, making them suitable for high-performance material applications (Saxena et al., 2003).

Anticancer Research

• Cytotoxic Activities : Novel 5-methyl-4-thiopyrimidine derivatives were synthesized and evaluated for their cytotoxic activities against various cancer cell lines, offering insights into the development of potential anticancer agents (Stolarczyk et al., 2018).